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Compound of Interest

Compound Name: 2-Ethylhexyl docosanoate

Cat. No.: B15176565 Get Quote

An In-depth Technical Guide to 2-Ethylhexyl
Docosanoate
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 2-Ethylhexyl docosanoate (CAS No. 87891-59-6). It is an ester of 2-

ethylhexanol and docosanoic acid, finding applications as an emollient and conditioning agent

in cosmetics and potentially as an excipient in topical and transdermal drug delivery systems.

This document collates available data on its properties, provides detailed experimental

protocols for its synthesis and analysis, and presents visual workflows for these processes.

Due to a lack of specific experimental data for 2-Ethylhexyl docosanoate in some areas,

information from closely related long-chain esters is utilized to provide a comprehensive profile.

Core Physical and Chemical Characteristics
2-Ethylhexyl docosanoate is a large, lipophilic molecule. While specific experimental data for

some of its physical properties are not readily available in the public domain, its characteristics

can be inferred from its constituent parts and from data on similar long-chain esters.

Table 1: Physical and Chemical Properties of 2-Ethylhexyl Docosanoate
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Property Value Source/Method

CAS Number 87891-59-6 [1]

Molecular Formula C₃₀H₆₀O₂ [1]

Molecular Weight 452.80 g/mol Calculated

Melting Point Not available -

Boiling Point Not available -

Density Not available -

Solubility
Insoluble in water; Soluble in

organic solvents.
Inferred from structure

Appearance

Likely a colorless to pale

yellow liquid or waxy solid at

room temperature.

Inferred from similar

compounds

Table 2: Properties of Constituent Molecules

Property
Docosanoic Acid (Behenic
Acid)

2-Ethylhexanol

CAS Number 112-85-6 104-76-7

Molecular Formula C₂₂H₄₄O₂ C₈H₁₈O

Molecular Weight 340.58 g/mol 130.23 g/mol

Melting Point 74-78 °C -76 °C

Boiling Point 306 °C at 60 mmHg 184.7 °C

Density 0.822 g/cm³ at 85 °C 0.833 g/cm³

Solubility in Water 0.0003 g/100 mL 0.1 g/100 mL

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of 2-Ethylhexyl docosanoate
are not explicitly published. However, based on established methods for similar long-chain

esters, the following protocols can be applied.

Synthesis: Lipase-Catalyzed Esterification
Enzymatic synthesis is preferred for its mild reaction conditions and high specificity, reducing

the formation of byproducts.[2][3][4]

Objective: To synthesize 2-Ethylhexyl docosanoate from docosanoic acid and 2-ethylhexanol

using an immobilized lipase catalyst.

Materials:

Docosanoic acid (Behenic acid)

2-Ethylhexanol

Immobilized Lipase (e.g., Novozym® 435, from Candida antarctica)

Anhydrous hexane (or other suitable organic solvent)

Molecular sieves (4 Å)

Sodium bicarbonate solution (5% w/v)

Anhydrous sodium sulfate

Rotary evaporator

Reaction vessel with magnetic stirrer and reflux condenser

Heating mantle with temperature control

Procedure:

Reactant Preparation: In a clean, dry reaction vessel, dissolve an equimolar amount of

docosanoic acid and 2-ethylhexanol in anhydrous hexane. The concentration of reactants

can be optimized, but a starting point of 0.5 M for each is suggested.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15176565?utm_src=pdf-body
https://www.researchgate.net/publication/244267003_Enzymatic_synthesis_of_2-ethylhexyl_esters_of_fatty_acids_by_immobilized_lipase_from_Candida_sp_99-125
https://pmc.ncbi.nlm.nih.gov/articles/PMC8625366/
https://www.mdpi.com/2073-4344/7/11/342
https://www.benchchem.com/product/b15176565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enzyme Addition: Add the immobilized lipase to the reaction mixture. A typical enzyme

loading is 5-10% (w/w) of the total reactant mass.

Reaction: Heat the mixture to a controlled temperature (typically 40-60°C) with constant

stirring. The reaction can be monitored by taking aliquots at regular intervals and analyzing

them by TLC or GC.

Reaction Termination: Once the reaction has reached equilibrium (typically after 24-48

hours), filter the reaction mixture to recover the immobilized lipase for potential reuse.

Purification:

Wash the filtrate with a 5% sodium bicarbonate solution to remove any unreacted

docosanoic acid.

Wash with deionized water until the aqueous layer is neutral.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude

2-Ethylhexyl docosanoate.

Further Purification (Optional): If required, the product can be further purified by column

chromatography on silica gel.
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Reactant Preparation

Esterification Reaction Purification
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Sample Preparation
(Dissolution in Hexane, 
Add Internal Standard)

GC Injection (1 µL)

GC Separation
(Capillary Column)
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Mass Detection

Data Analysis
(Identification & Quantification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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